6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H7F3N6S2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 6-(4-methylthiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H7F3N6S2/c1-6-9(24-21-17-6)11-20-22-10(18-19-12(22)23-11)7-3-2-4-8(5-7)13(14,15)16/h2-5H,1H3
• InChI Key: BURFVHLJIGXODD-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C(F)(F)F

Description

6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. This compound is a member of the 1,2,4-triazole family and has shown promising results in scientific research. In

Mechanism of Action

The mechanism of action of 6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways such as MAPK/ERK, PI3K/Akt, and NF-κB. It has also been shown to inhibit various enzymes such as COX-2, MMP-9, and so on.
Biochemical and Physiological Effects:
6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anticancer, and antimicrobial properties. It has also been shown to inhibit the proliferation and migration of various cancer cells. In vivo studies have shown that this compound has analgesic, anti-inflammatory, and antipyretic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. This compound has shown to be effective in low concentrations, which reduces the cost of experiments. However, one of the limitations of using this compound is its limited solubility in water, which may require the use of organic solvents.

Future Directions

There are numerous future directions for the research of 6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to explore its potential applications in drug discovery and development. Another direction is to investigate its mechanism of action in more detail. Additionally, this compound can be modified to improve its solubility and bioavailability. Furthermore, this compound can be explored for its potential applications in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising chemical compound that has shown potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of novel drugs and materials that can benefit society.

Synthesis Methods

The synthesis of 6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 4-methyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide and 3-(trifluoromethyl)phenyl isothiocyanate in the presence of a base. The reaction yields the desired compound, which can be purified using various methods such as column chromatography, recrystallization, and so on.

Scientific Research Applications

6-(4-Methyl-1,2,3-thiadiazol-5-yl)-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and microbial infections. In biochemistry, this compound has been used as a tool to study protein-protein interactions and enzyme inhibition. In material science, this compound has been explored for its potential applications in organic electronics and optoelectronics.